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Arlasolve DMI: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Arlasolve DMI, chemically known as Dimethyl Isosorbide (DMI), is a high-purity solvent and

carrier that is gaining significant traction in the pharmaceutical and cosmetic industries.[1][2]

Derived from renewable resources, it offers a safe and effective mechanism for enhancing the

delivery of active pharmaceutical ingredients (APIs).[2][3] This technical guide provides an in-

depth overview of the physical and chemical characteristics of Arlasolve DMI, complete with

quantitative data, experimental methodologies, and mechanistic diagrams to support its

application in research and drug development.

Core Physical and Chemical Properties
Arlasolve DMI is a colorless, clear liquid with a mild, characteristic odor.[4] It is a non-

flammable, stable compound under normal storage conditions.[5][6] The fundamental identifiers

and properties of Arlasolve DMI are summarized below.
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Property Value Source(s)

Chemical Name Dimethyl Isosorbide [7]

INCI Name Dimethyl Isosorbide [8]

Synonyms

Isosorbide dimethyl ether,

1,4:3,6-Dianhydro-2,5-di-O-

methyl-D-glucitol

[5][9]

CAS Number 5306-85-4 [7][9][10]

Molecular Formula C8H14O4 [9][10]

Molecular Weight 174.19 g/mol [9][10][11]

Quantitative Physicochemical Data
The following tables provide detailed quantitative data on the key physicochemical properties of

Arlasolve DMI, crucial for formulation development and stability testing.

Table 1: Thermal and Density Properties
Parameter Value Conditions Source(s)

Boiling Point 93-95 °C 0.1 mmHg [12][13]

234 °C 760 mmHg [14]

Melting Point -70 °C [7][10][14]

Flash Point 108.33 °C Closed Cup [12][15]

Density 1.15 g/mL 25 °C [10][16]

Specific Gravity 1.150 25 °C [12]

Table 2: Solubility and Partitioning
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Parameter Value Conditions Source(s)

Solubility in Water Soluble [7][10][13]

logP (o/w) -0.423 to -0.6 Estimated [11][12]

Miscibility

Miscible with water,

most organic solvents,

and non-ionic

surfactants.[1][17]

Insoluble in

hydrogenated castor

oil, lanolin, mineral

oils, and silicone oil.[1]

Table 3: Optical and Fluid Properties
Parameter Value Conditions Source(s)

Refractive Index 1.461 20 °C [12]

Viscosity (Dynamic) 6.80 cP 25 °C [5]

6.70 mPa·s 25 °C [18]

2.79 mPa·s 60 °C [18]

Surface Tension 33.8 mN/m 20 °C [5]

Experimental Protocols
Detailed methodologies are essential for replicating and verifying the physicochemical

properties of Arlasolve DMI. Below are descriptions of the standard protocols used to

determine key parameters.

Determination of Partition Coefficient (logP)
The partition coefficient between n-octanol and water (logP) is a critical parameter for

predicting the skin penetration capabilities of a substance. For Arlasolve DMI, this is often

estimated using fragmentation techniques as outlined in OECD Test Guideline 117.
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Methodology:

Principle: The method is based on the principle of additivity of fragmental constants. The

molecule is dissected into its constituent fragments (atoms or functional groups).

Calculation: The logP value is calculated by summing the hydrophobic or hydrophilic

fragmental constants of all the fragments that constitute the molecule.

Software: Computational programs such as KOWWIN (part of the EPIWIN™ suite) are

commonly used to perform these calculations based on the chemical structure.[4]

Viscosity Measurement
The viscosity of Arlasolve DMI and its mixtures can be determined using a rotational

viscometer.

Methodology:

Instrumentation: A rotational viscometer (e.g., a Brookfield viscometer) is used.

Procedure:

A defined volume of the liquid sample (Arlasolve DMI) is placed in the instrument's

sample holder.

The temperature of the sample is controlled using a water bath to the desired

measurement temperature (e.g., 25 °C, 40 °C, 60 °C).[18]

A spindle is immersed in the liquid and rotated at a constant speed.

The torque required to rotate the spindle is measured, which is proportional to the dynamic

viscosity of the fluid.

Measurements are taken at different shear rates to assess the Newtonian or non-

Newtonian behavior of the liquid.

Mechanism of Action in Drug Delivery
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Arlasolve DMI primarily functions as a solvent and a penetration enhancer to improve the

delivery of active ingredients into the skin.[3][19] Its mechanism can be visualized as a multi-

step process.

Mechanism of Action: Arlasolve DMI as a Penetration Enhancer

Formulation Phase

Application & Penetration

Active Pharmaceutical
Ingredient (API)

Enhanced Solubilization
of API

Arlasolve DMI
(Solvent)

Interaction with
Stratum Corneum

Acts as penetration enhancer

Topical Application
of Formulation

Formulation is prepared

Increased Polarity of
Skin Surface Layers

Enhanced Epidermal
and Dermal Delivery of API
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Click to download full resolution via product page

Caption: Workflow of Arlasolve DMI enhancing API delivery.

The diagram illustrates the dual role of Arlasolve DMI. Initially, it acts as a powerful solvent to

dissolve the API within the formulation, preventing re-agglomeration and ensuring a

homogenous product.[19][20] Upon topical application, it interacts with the stratum corneum,

the outermost layer of the skin. By increasing the polarity of the skin's surface, it facilitates the

penetration of the solubilized active ingredient into the deeper layers of the epidermis and

dermis.[19][21]

Stability and Safety Profile
Arlasolve DMI is a stable compound under normal conditions of use and storage.[5][6] It is not

expected to hydrolyze in the environmental pH range of 4-9.[4] Safety data sheets indicate that

it is not classified as a hazardous substance.[22] Patch tests on human volunteers have shown

that it does not have irritating properties.[22] This favorable safety profile, combined with its

efficacy as a delivery vehicle, makes it a valuable excipient in the development of topical and

transdermal drug products.[19]
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Experimental Workflow: Stability Testing of Arlasolve DMI

Sample Preparation:
Arlasolve DMI

Exposure to Stress Conditions
(e.g., elevated temperature, humidity, UV light)

Analytical Testing at
Pre-defined Time Points

Purity Assessment
(e.g., HPLC, GC)

Identification of
Degradation Products

Evaluation of Physical Properties
(Appearance, pH, Viscosity)

Data Analysis and
Shelf-life Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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